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Compound of Interest

Compound Name: 4-(1-Aminopropyl)phenol
CAS No.: 85068-38-8
Cat. No.: B1274174
Get Quote
. J

A Strategic Analysis of Synthesis, Chiral Resolution, and
Pharmacological Utility
Executive Summary

4-(1-Aminopropyl)phenol (CAS: 85068-38-8) represents a distinct class of chiral benzylic
amines that serves as a high-value scaffold in both agrochemical synthesis and medicinal
chemistry. Unlike its achiral isomer tyramine (4-(2-aminoethyl)phenol), this molecule features a
stereocenter at the

-position relative to the aromatic ring. This structural rigidity confers unique binding properties
for G-protein coupled receptors (GPCRs) and serves as a critical intermediate for enantiopure
herbicides.

This guide outlines the critical research vectors for this molecule, moving beyond basic
characterization to advanced biocatalytic synthesis and pharmacophore mapping.

Part 1: Structural Analysis & Chemical Identity
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Understanding the nomenclature and geometry is prerequisite to experimental design. The
molecule is frequently obscured in literature under varying synonyms.

Property Specification
IUPAC Name 4-(1-Aminopropyl)phenol
Common Synonyms -Ethyl-4-hydroxybenzylamine; 1-(4-

Hydroxyphenyl)propylamine

CAS (Racemic) 85068-38-8
CAS (HCI salt) 1135288-77-5
C
Molecular Formula H
NO
Chirality Yes (C1 is a stereocenter)
pKa (Calculated) ~9.5 (Amine), ~10.0 (Phenol)

The "Chiral Switch" Advantage

The presence of the propyl chain at the benzylic position creates a chiral center (
). In drug development, switching from a racemate to a single enantiomer often results in:
» Increased Potency: Better fit within the hydrophobic pocket of receptors (e.g., Adrenergic

).

» Reduced Toxicity: Elimination of the distomer (inactive enantiomer) which may cause off-
target metabolic load.

Part 2: Synthesis & Manufacturing Protocols

Research in this area is currently pivoting from classical "dirty" chemical reduction to "green”
enzymatic resolution.
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Pathway A: Classical Reductive Amination (High
Throughput)

For agrochemical applications where chirality may be less critical (or resolved later), the
reductive amination of 4-hydroxypropiophenone is the industry standard.

Protocol:
e Precursor: 4-Hydroxypropiophenone.[1][2]
e Reagents: Liquid Ammonia (excess), H
(50 bar).
o Catalyst: Raney Nickel or Ru/C.
» Conditions: 80—100°C in Methanol/Autoclave.
Critique: This method yields a racemic mixture (50:50

). It requires high-pressure equipment and generates metal waste.

Pathway B: Biocatalytic Transamination (High Purity)
For pharmaceutical intermediates, the use of

-Transaminases (Amine Transaminases) is the superior research vector. This method allows for
the asymmetric synthesis of the target amine with >99% enantiomeric excess (ee).

Mechanism: The enzyme transfers an amino group from a donor (e.g., isopropylamine or
alanine) to the ketone (4-hydroxypropiophenone), controlled by the Pyridoxal-5'-phosphate
(PLP) cofactor.

Visualization of Synthesis Logic

The following diagram illustrates the decision tree for synthesis based on end-use
requirements.
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Figure 1: Comparative synthesis workflows. Route B is recommended for high-value
pharmaceutical applications to avoid costly downstream chiral resolution.

Part 3: Research Vectors in Medicinal Chemistry

The 4-(1-aminopropyl)phenol scaffold is structurally homologous to several neurotransmitters
and analgesics. Research should focus on exploiting this homology.

The "Rigidified" Tyramine Hypothesis
Tyramine acts on Trace Amine-Associated Receptor 1 (TAAR1). The addition of the
-ethyl group in 4-(1-aminopropyl)phenol increases lipophilicity and steric bulk.

o Research Proposal: Screen the enantiomers against TAAR1 and MAO-A/B. The hypothesis
is that the

-substitution will block MAO degradation, prolonging half-life compared to native tyramine.

Opioid & Analgesic Pharmacophore

This molecule shares the phenol-linker-amine motif found in Meptazinol, Tapentadol, and
Tramadol.

 Structural Logic: Meptazinol contains a 3-ethyl-3-(3-hydroxyphenyl)azepane core. 4-(1-
Aminopropyl)phenol can be viewed as an acyclic analog or a "ring-opened" precursor.

o Experiment: Use 4-(1-aminopropyl)phenol in a Mannich reaction with formaldehyde and
various cyclic ketones to generate novel, rigidified opioid analogs.
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Agrochemical Intermediates

As highlighted in Modern Crop Protection Compounds, this amine is a precursor for specific
herbicides. The phenolic group allows for derivatization (e.g., difluoromethoxy ether formation)
while the amine serves as the attachment point for acyl groups.

Part 4: Analytical Protocol for Quality Control

To ensure scientific integrity, researchers must validate the enantiomeric purity of the
synthesized compound. Standard C18 HPLC is insufficient for separating enantiomers.

Recommended Chiral HPLC Method

e Column: Chiralpak IC or AD-H (Immobilized Amylose tris(3,5-dimethylphenylcarbamate)).
» Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

e Flow Rate: 1.0 mL/min.

o Detection: UV at 275 nm (Phenol absorption).

o Expectation: The

and

isomers should show baseline separation. The "1-aminopropyl" steric bulk usually provides
better resolution than simple ethyl analogs.

Part 5: Future Research & "Borrowing Hydrogen"

A cutting-edge area for this molecule is its use in "Borrowing Hydrogen" (BH) catalysis.

o Concept: Reacting 4-(1-aminopropyl)phenol with alcohols to form secondary amines using
an Iridium or Ruthenium catalyst.

e Why: This avoids the use of toxic alkyl halides. The phenol group may require transient
protection (e.g., TBS ether) to prevent catalyst poisoning, but the benzylic amine is an ideal
substrate for this green chemistry approach.
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Workflow: Borrowing Hydrogen Functionalization
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Figure 2: The "Borrowing Hydrogen" cycle allows for green N-alkylation of the scaffold using
alcohols instead of halides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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